Cas no 66389-08-0 ( )
structure
Product Name:
CAS No:66389-08-0
MF:C15H22O4
MW:266.332785129547
CID:963878
PubChem ID:326994
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (1aR,2R,7aS)-3,4,4a,5,9,9aα-Hexahydro-4aβ-hydroxy-2α,5α,9,9-tetramethyl-8H-oxireno[1,7a]indeno[3a,4-b]furan-6(2H)-one
- Alliacolide
- (+/-)-alliacolide
- AC1L6ZK7
- AGN-PC-00FYKH
- ALLIACOLIDE 1
- Alliacolide-1
- NSC299923
- 8H-Oxireno[1,4-b]furan-6(2H)-one, hexahydro-4a-hydroxy-2,5,9,9-tetramethyl-, [2R-(1aR*,2.alpha.,4a.beta.,5.alpha.,7aS*,9a.alpha.)]-
- 66389-08-0
- DTXSID60316139
- NSC-299923
-
-
- Inchi： 1S/C15H22O4/c1-8-5-6-13(17)9(2)10(16)18-14(13)7-12(3,4)11-15(8,14)19-11/h8-9,11,17H,5-7H2,1-4H3
- InChI Key： LLRILYDNXOIONB-UHFFFAOYSA-N
- SMILES： O1C2C(C)(C)CC34C(C(C)C(=O)O3)(CCC(C)C142)O
Computed Properties
- Exact Mass: 266.152
- Monoisotopic Mass: 266.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 59.1Ų
Experimental Properties
- Density: 1.26
- Boiling Point: 434.1°C at 760 mmHg
- Flash Point: 162.6°C
- Refractive Index: 1.561
- PSA: 59.06000
- LogP: 1.64660
Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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